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Compound of Interest

Compound Name: N-(4-Bromobutoxy)phthalimide

Cat. No.: B1277281 Get Quote

Technical Guide: N-(4-Bromobutoxy)phthalimide
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(4-Bromobutoxy)phthalimide is a chemical compound belonging to the phthalimide class of

molecules. Phthalimides are characterized by an isoindole-1,3-dione core and are widely

utilized in organic synthesis, medicinal chemistry, and materials science. The presence of a

bromobutoxy group in N-(4-Bromobutoxy)phthalimide makes it a valuable intermediate for

introducing a protected aminooxy-functionalized four-carbon chain into various molecular

scaffolds. This guide provides a comprehensive overview of its chemical properties, a detailed,

representative experimental protocol for its synthesis, and its potential applications in research

and development.

Core Chemical Properties
The fundamental chemical and physical properties of N-(4-Bromobutoxy)phthalimide are

summarized in the table below. This data is essential for its handling, characterization, and use

in chemical reactions.
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Property Value Citations

CAS Number 5093-32-3 [1][2]

Molecular Formula C₁₂H₁₂BrNO₃ [1][2]

Molecular Weight 298.136 g/mol [2]

Appearance Off-white to light yellow solid [3]

Melting Point 70-72°C [2][3]

Synonyms

2-(4-bromobutoxy)isoindoline-

1,3-dione, 2-(4-

bromobutoxy)isoindole-1,3-

dione

[2][3]

Synthesis of N-Alkoxyphthalimides: A General
Workflow
The synthesis of N-alkoxyphthalimides, such as N-(4-Bromobutoxy)phthalimide, typically

involves the reaction of N-hydroxyphthalimide with a suitable alkylating agent. The following

diagram illustrates a generalized workflow for this type of synthesis.

General Synthesis of N-Alkoxyphthalimides

Reactants Reaction Conditions

Product

N-Hydroxyphthalimide

N-Alkoxyphthalimide
(e.g., N-(4-Bromobutoxy)phthalimide)

+

Alkylating Agent
(e.g., 1,4-Dibromobutane)

+

Base
(e.g., K₂CO₃, NaH)

Catalyzes

Solvent
(e.g., DMF, Acetonitrile)

In
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Caption: General workflow for the synthesis of N-alkoxyphthalimides.

Experimental Protocol: Synthesis of N-(4-
Bromobutoxy)phthalimide
While a specific, peer-reviewed synthesis protocol for N-(4-Bromobutoxy)phthalimide is not

readily available in the surveyed literature, a representative procedure can be adapted from

general methods for the synthesis of N-alkoxyphthalimides. The following is a hypothetical, yet

plausible, experimental protocol.

Objective: To synthesize N-(4-Bromobutoxy)phthalimide from N-hydroxyphthalimide and 1,4-

dibromobutane.

Materials:

N-hydroxyphthalimide

1,4-dibromobutane

Potassium carbonate (K₂CO₃)

Anhydrous N,N-Dimethylformamide (DMF)

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel
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Rotary evaporator

Silica gel for column chromatography

Hexanes and Ethyl Acetate (for chromatography)

Procedure:

Reaction Setup: To a dry round-bottom flask, add N-hydroxyphthalimide (1.0 eq) and

anhydrous potassium carbonate (1.5 eq).

Solvent and Reagent Addition: Add anhydrous DMF to the flask to create a stirrable

suspension. To this, add 1,4-dibromobutane (1.2 eq) dropwise at room temperature.

Reaction: Stir the reaction mixture at room temperature for 12-24 hours. The progress of the

reaction should be monitored by Thin Layer Chromatography (TLC).

Work-up: Upon completion, pour the reaction mixture into water and extract with

dichloromethane (3 x volume of the aqueous layer).

Washing: Combine the organic layers and wash with saturated aqueous sodium bicarbonate

solution, followed by brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator to obtain the crude product.

Purification: Purify the crude product by silica gel column chromatography using a gradient of

hexanes and ethyl acetate as the eluent to yield pure N-(4-Bromobutoxy)phthalimide.

Applications in Research and Drug Development
N-(4-Bromobutoxy)phthalimide serves as a versatile chemical intermediate. The phthalimide

group acts as a protecting group for an aminooxy functionality, which can be deprotected under

various conditions to reveal a reactive hydroxylamine. The bromo-terminated alkyl chain allows

for nucleophilic substitution reactions.

This dual functionality makes it a useful building block in several areas:
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Linker Chemistry: It can be used to synthesize bifunctional linkers for applications such as

antibody-drug conjugates (ADCs) or PROTACs, where precise spacing between two

molecular entities is required.

Synthesis of Novel Scaffolds: The compound can be used to introduce an aminooxy-butoxy

side chain onto a core molecule, which can then be further functionalized.

Medicinal Chemistry: Phthalimide derivatives have shown a wide range of biological

activities, including anti-inflammatory, antimicrobial, and antitumor properties.[4][5][6] N-(4-
Bromobutoxy)phthalimide can be used as a starting material for the synthesis of novel

phthalimide-containing compounds with potential therapeutic applications.

Logical Workflow: Utility of N-(4-
Bromobutoxy)phthalimide in Synthesis
The following diagram illustrates the logical workflow of how N-(4-Bromobutoxy)phthalimide
can be utilized as a chemical intermediate.
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Utility of N-(4-Bromobutoxy)phthalimide as an Intermediate

N-(4-Bromobutoxy)phthalimide

Nucleophilic Substitution

Nucleophile
(e.g., R-SH, R-OH, R-NH₂)

Phthalimide-Protected Intermediate

Forms

Deprotection
(e.g., Hydrazine, Acid/Base Hydrolysis)

Final Product with
Aminooxy-Butoxy Linker

Yields

Click to download full resolution via product page

Caption: Logical workflow for the use of N-(4-Bromobutoxy)phthalimide.

Safety Information
N-(4-Bromobutoxy)phthalimide should be handled with appropriate safety precautions in a

well-ventilated fume hood. It is known to cause skin irritation, serious eye irritation, and may

cause respiratory irritation.[3] Appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn at all times. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
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N-(4-Bromobutoxy)phthalimide is a valuable chemical intermediate with potential

applications in various fields of chemical research, particularly in medicinal chemistry and drug

development. Its bifunctional nature allows for the introduction of a protected aminooxy-butoxy

linker into a wide range of molecules. While detailed experimental data for this specific

compound is not extensively documented in public literature, its synthesis and reactivity can be

inferred from general principles of phthalimide chemistry. Researchers and scientists can utilize

the information provided in this guide for the safe handling, synthesis, and application of this

versatile compound in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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